Cas no 1261809-40-8 (2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl)

2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl is a fluorinated biphenyl derivative characterized by its high degree of halogenation, which enhances its thermal and chemical stability. The presence of difluoromethoxy and multiple fluorine substituents contributes to its unique electronic properties, making it a valuable intermediate in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. Its robust structure ensures resistance to degradation under harsh conditions, while its lipophilicity can be leveraged in applications requiring selective reactivity or solubility in nonpolar media. This compound is particularly useful in cross-coupling reactions and as a building block for fluorinated liquid crystals or specialty polymers.

2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl structure

1261809-40-8 structure

Product Name:2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl

CAS No:1261809-40-8

MF:C₁₃H₄F₈O

MW:328.15749168396

CID:4997703

Update Time:2025-05-22

2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

- 2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl
- Inchi： 1S/C13H4F8O/c14-4-1-2-6(22-13(20)21)5(3-4)7-8(15)10(17)12(19)11(18)9(7)16/h1-3,13H
- InChI Key： DKYSIARZJGEAFJ-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=C(C=1C1C=C(C=CC=1OC(F)F)F)F)F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 354
XLogP3: 5.1
Topological Polar Surface Area: 9.2

2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011003293-250mg	2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl	1261809-40-8	97%	250mg	484.80 USD	2021-07-05
Alichem	A011003293-500mg	2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl	1261809-40-8	97%	500mg	847.60 USD	2021-07-05
Alichem	A011003293-1g	2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl	1261809-40-8	97%	1g	1,564.50 USD	2021-07-05

2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl Related Literature

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2. An antioxidant self-healing hydrogel for 3D cell cultures†

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3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

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Additional information on 2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl

2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl

The compound 2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl (CAS No. 1261809-40-8) is a highly fluorinated biphenyl derivative with unique chemical properties and potential applications in various fields. This compound is characterized by its complex fluorination pattern and the presence of a difluoromethoxy group on the aromatic ring system. The extensive fluorination of the molecule contributes to its high stability and distinct electronic properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in materials science and pharmaceutical research. The biphenyl structure of this compound provides a rigid framework that can be further modified for specific applications. The difluoromethoxy group introduces additional electronic effects and functionalization opportunities, making this compound a promising candidate for advanced materials development.

One of the key features of 2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl is its high thermal stability due to the strong carbon-fluorine bonds in its structure. This property makes it suitable for applications in high-temperature environments or as a precursor for synthesizing other fluorinated compounds. Additionally, the molecule's electronic properties have been studied extensively in the context of organic electronics and optoelectronic devices.

Recent research has explored the use of this compound as a building block for synthesizing advanced materials such as perovskite solar cells and organic light-emitting diodes (OLEDs). The hexafluoro substitution pattern on the biphenyl ring enhances the molecule's electron-withdrawing effects and improves its compatibility with other functional materials in these devices.

The synthesis of 2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl involves a multi-step process that includes electrophilic fluorination and nucleophilic substitution reactions. The precise control of reaction conditions is crucial to achieve high yields and maintain the integrity of the fluorinated aromatic system.

In terms of environmental impact and safety considerations, this compound has been subjected to rigorous testing to ensure its compatibility with industrial processes and regulatory standards. Its stability under normal conditions minimizes potential risks during handling and storage.

Overall, 2'-Difluoromethoxy-2,3,4,5,6,5'-hexafluorobiphenyl represents a significant advancement in the field of fluorinated aromatic compounds with promising applications in materials science and electronics.